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Compound of Interest

Compound Name: 2,3,5-Trichloropyridine

Cat. No.: B095902

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information for 2,3,5-
Trichloropyridine, a chlorinated pyridine derivative utilized as an intermediate in the synthesis
of agrochemicals, pharmaceuticals, and other specialty chemicals.[1] The following sections
summarize its key physical, chemical, and toxicological properties, offering a comprehensive
resource for professionals handling this compound.

Physicochemical Properties

A solid at room temperature, 2,3,5-Trichloropyridine appears as a white to light yellow
crystalline powder.[1][2] It is slightly soluble in water and soluble in methanol. Key physical and
chemical data are summarized in the table below.
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Property Value Source
Molecular Formula CsH2CIsN [1112]
Molecular Weight 182.44 g/mol [1][2]
CAS Number 16063-70-0 [3]
Melting Point 46-50 °C [21[4]
Boiling Point 219-220 °C

Flash Point >110 °C (>230 °F) [2][4]
Appearance White to light yellow solid [11[2]
Solubility Slightly soluble in water

Toxicological Data

The toxicological profile of 2,3,5-Trichloropyridine indicates that it is harmful if swallowed and

presents several other health hazards. The available acute toxicity data is presented below.

Route

Species

Value

Effects
Observed

Source

Intraperitoneal

Mouse

LD50: 430 mg/kg

Behavioral:
Somnolence

(general

depressed

activity), Liver: [4]
Fatty liver
degeneration,
Behavioral:

Antipsychotic

Note: Detailed experimental protocols for the cited toxicological studies are not available in the

reviewed safety data sheets.
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Hazard Identification and Classification

2,3,5-Trichloropyridine is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are
summarized below.

Hazard Class Category Hazard Statement
Acute Toxicity (Oral) 3 H301: Toxic if swallowed
) o H317: May cause an allergic
Skin Sensitization 1 ) ]
skin reaction
) H318: Causes serious eye
Serious Eye Damage 1
damage
Hazardous to the Aquatic 3 H412: Harmful to aquatic life
Environment (Chronic) with long lasting effects

The GHS classification dictates the signal word and precautionary statements associated with
this chemical.
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Hazard Identification

Aquatic Chronic - Cat. 3
(H412: Harmful to aquatic life with long lasting effects)

Skin Sensitization - Cat. 1
(H317: May cause an allergic skin reaction)

Label Elements

Pictograms:
Skull and Crosshones, Corrosion, Exclamation Mark

Signal Word: Danger

Precautionary Statements (Prevention)

Serious Eye Damage - Cat. 1 '
(H318: Causes serious eye damage)

Acute Toxicity (Oral) - Cat. 3
(H301: Toxic if swallowed)

’PZBO: Wear protective gloves/eye protection/face protection.|

/
(

*l P273: Avoid release to the environment.

\
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

Click to download full resolution via product page
Caption: GHS Hazard Classification and Labeling for 2,3,5-Trichloropyridine.

First-Aid Measures

In the event of exposure to 2,3,5-Trichloropyridine, the following first-aid measures should be
taken. It is crucial to consult a physician and show them the safety data sheet.[5]

« If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[5]

¢ In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

[5]
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e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[5]

« If Swallowed: Do not induce vomiting. Rinse the mouth with water and seek immediate
medical attention. Never give anything by mouth to an unconscious person.[5]

The logical workflow for first-aid response is illustrated in the following diagram.

Exposure Occurs

/ Rou;eé of Exp}ugure \

Inhalation Skin Contact Eye Contact Ingestion
/ AN
/ N\

Immediate Action

Move to Fresh Air Wash with Soap and Water Rinse Eyes with Water (15 min) Rinse Mouth with Water

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: First-Aid Response Workflow for 2,3,5-Trichloropyridine Exposure.
Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure.

» Handling: Use personal protective equipment, including gloves and eye/face protection.
Avoid the formation of dust and ensure adequate ventilation.[5] Do not eat, drink, or smoke
when using this product.
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» Storage: Store in a dry, cool, and well-ventilated place under an inert gas (nitrogen or argon)
at 2-8°C.[4]

Fire-Fighting and Accidental Release Measures

o Fire-Fighting Measures: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide as extinguishing media. Firefighters should wear self-contained breathing apparatus.

[5]

e Accidental Release Measures: Use personal protective equipment and avoid dust formation.
[5] Evacuate personnel to safe areas and ensure adequate ventilation. Sweep up the spilled
material and place it in a suitable container for disposal.[2]

Disclaimer: This document is intended as a technical guide and is based on publicly available
safety data sheets. It is not a substitute for a formal Safety Data Sheet (SDS) and should be
used in conjunction with the manufacturer's specific SDS for 2,3,5-Trichloropyridine. All
personnel handling this chemical should be adequately trained in its safe use and emergency
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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